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Compound of Interest

Compound Name: 4,4-Difluoro-tetrahydro-2H-pyran

Cat. No.: B13260198

Get Quote

Executive Summary & Structural Context
4,4-Difluoro-tetrahydro-2H-pyran (CAS: 116327-31-0) is a critical heterocyclic building block

in modern medicinal chemistry. It serves as a lipophilic, metabolically stable bioisostere for the

carbonyl group (ketone) or sulfone moieties in drug candidates. The gem-difluoro substitution

at the C4 position alters the ring pucker (favoring the chair conformation) and significantly

lowers the basicity of the ether oxygen via the inductive electron-withdrawing effect of the

fluorine atoms.

This guide provides a definitive spectroscopic reference for validating the identity and purity of

this compound, distinguishing it from its precursor (tetrahydro-4H-pyran-4-one) and common

impurities.

Synthesis Context & Impurity Profile
Understanding the origin of the sample is vital for accurate spectral interpretation. The standard

synthesis involves the deoxyfluorination of tetrahydro-4H-pyran-4-one using reagents such as

DAST (Diethylaminosulfur trifluoride) or Deoxo-Fluor®.

Key Impurity: Unreacted ketone (tetrahydro-4H-pyran-4-one).
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Elimination Product: 4-fluoro-3,6-dihydro-2H-pyran (vinyl fluoride), formed via HF elimination.

Detection: IR spectroscopy is the rapid screen for unreacted ketone (C=O stretch), while

F NMR is definitive for the vinyl fluoride impurity.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent Standard: Chloroform-

(

) is the preferred solvent. DMSO-

may cause slight chemical shift variations due to hydrogen bonding with the ether oxygen,
though this is attenuated by the fluorine substitution.

F NMR: The Diagnostic Standard
The

F spectrum is the most sensitive tool for confirmation. The molecule possesses a plane of
symmetry, making the two fluorine atoms chemically equivalent in a time-averaged achiral
environment, though they can exhibit complex roof effects if the ring is conformationally locked
at low temperatures.

Parameter Value (approx.) Multiplicity Interpretation

Chemical Shift -95.0 to -100.0 ppm Quintet (broad)

Characteristic of gem-

difluoro on a 6-

membered saturated

ring.

Coupling (

)
~15-18 Hz -

Coupling to adjacent

methylene protons

(H3/H5).

H NMR Data
The spectrum displays two distinct multiplets due to the symmetry of the pyran ring.
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Position
Shift (

ppm)
Integration Multiplicity

Coupling
Constants (

)

Assignment
Logic

H2, H6 3.70 – 3.85 4H
Multiplet (t-

like) Hz

Deshielded

by adjacent

Oxygen.

Farther from

Fluorine.[1][2]

H3, H5 1.90 – 2.10 4H Multiplet (tt)
Hz,

Hz

Shielded

relative to

H2/6, but

deshielded by

gem-difluoro

effect.

C NMR Data (Proton Decoupled)
The Carbon-13 spectrum is definitive due to the large C-F coupling constants, which split the

signals into triplets.
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Carbon
Shift (

ppm)

Splitting
Pattern

Coupling (

)

Structural
Insight

C4 118.0 – 122.0 Triplet (t) ~240 Hz

Direct C-F

coupling. The

low intensity is

due to lack of

NOE and

splitting.

C2, C6 63.0 – 65.0 Singlet (s) < 5 Hz

Adjacent to

Oxygen. Long-

range coupling to

F is negligible.

C3, C5 30.0 – 34.0 Triplet (t) ~22 - 25 Hz

Vicinal C-F

coupling (

). Distinctive

feature.

Analytical Workflow Visualization
The following diagram illustrates the logical flow for validating the compound structure,

highlighting the "Self-Validating" checkpoints.
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Crude Reaction Mixture

Step 1: IR Screen
(Check for C=O)

Purification
(Distillation/Chromatography)

No C=O detected

Impurity Detected:
Tetrahydro-4H-pyran-4-one

Band @ 1715 cm-1

Step 2: NMR Analysis
(1H, 13C, 19F)

Identity Confirmed:
4,4-Difluorotetrahydro-2H-pyran

19F: Single signal @ -98 ppm
13C: Triplet @ 120 ppm

Impurity Detected:
Vinyl Fluoride (Elimination)

19F: Signal @ -110 to -130 ppm
(Vinylic F)

Click to download full resolution via product page

Figure 1: Analytical decision matrix for validating 4,4-difluorotetrahydro-2H-pyran, emphasizing

impurity rejection.

Mass Spectrometry (MS) & Fragmentation
Technique: GC-MS (Electron Impact, 70 eV) is suitable due to the compound's volatility. ESI is

generally poor unless the molecule is derivatized or forms adducts (e.g.,

).

Molecular Weight: 122.11 g/mol

Molecular Ion (

): 122 (Often weak or absent in EI).
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Base Peak: Typically

42 or similar low mass fragments due to ring shattering.

Fragmentation Pathway: The gem-difluoro group directs fragmentation. A characteristic loss is

the ejection of HF or the rupture of the ether linkage.

m/z Fragment Assignment Mechanism

102
Elimination of Hydrogen

Fluoride.

92
Loss of formaldehyde (retro-

Diels-Alder type).

71/72 Ring opening Complex rearrangement.

Infrared Spectroscopy (FT-IR)
IR is primarily used here as a "Negative Test" to confirm the absence of the starting ketone.

Frequency (

)
Assignment Notes

2850 - 2950 C-H Stretch
Aliphatic

C-H.

None C=O Stretch

Absence confirms conversion.

(Ketone appears ~1715

).

1080 - 1150 C-O-C Stretch Strong ether band.

1000 - 1200 C-F Stretch
Strong, broad bands

overlapping with C-O.

Experimental Protocol: Sample Preparation for NMR
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To ensure Trustworthiness and reproducibility, follow this standardized protocol.

Glassware: Use a clean, oven-dried 5mm NMR tube. Note: Borosilicate glass is transparent

to RF but contains oxides; however, it does not interfere with

F signals at standard concentrations.

Solvent: Dispense 0.6 mL of

(containing 0.03% TMS as internal standard).

Sample Mass: Weigh 10-15 mg of the analyte (liquid) directly into the tube or a small vial.

Why? High concentrations can cause peak broadening in

F NMR due to viscosity or aggregation.

Homogenization: Invert the tube 5 times. Ensure no phase separation (the compound is

lipophilic and should dissolve instantly).

Acquisition Parameters:

H: 16 scans, 1s relaxation delay.

C: 256-512 scans (due to splitting of C-F signals reducing peak height). Crucial: Set

(relaxation delay) to >2s to allow relaxation of quaternary carbons (C4).

F: 16 scans. Range +10 to -200 ppm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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